Cas no 1206992-13-3 (N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1206992-13-3
• MF: C₁₉H₂₂N₄OS₂
• MW: 386.534181118011
• CID: 5451148
• PubChem ID: 32202915
• Update Time: 2025-07-27

N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(2-Methylpropyl)-5-phenyl-1H-imidazol-2-yl]thio]-N-(4-methyl-2-thiazolyl)acetamide
• N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• 2-((1-isobutyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
• AKOS024477194
• 1206992-13-3
• F2964-1871
• 2-[1-(2-methylpropyl)-5-phenylimidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C19H22N4OS2/c1-13(2)10-23-16(15-7-5-4-6-8-15)9-20-19(23)26-12-17(24)22-18-21-14(3)11-25-18/h4-9,11,13H,10,12H2,1-3H3,(H,21,22,24)
• InChI Key： YWSWFXZXJICNFO-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(C)=CS1)=O)C1=NC=C(C2C=CC=CC=2)N1CC(C)C

Computed Properties

• Exact Mass: 386.12350369g/mol
• Monoisotopic Mass: 386.12350369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.94±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

Professional Introduction to N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No 1206992-13-3)

N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1206992-13-3, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a subject of intense study for its potential applications in drug discovery and therapeutic interventions.

The molecular structure of N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide incorporates a thiazole ring, which is a well-known pharmacophore in medicinal chemistry. Thiazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 4-position of the thiazole ring enhances its electronic properties, making it more reactive and potentially more effective in biological systems.

In addition to the thiazole moiety, the compound features a sulfanyl group linked to an acetamide moiety. This sulfanyl group is connected to a phenyl-substituted imidazole ring, which further diversifies the electronic and steric environment of the molecule. The presence of these functional groups suggests that N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such complex molecules in drug development. The combination of thiazole, imidazole, and acetamide moieties provides a rich scaffold for molecular recognition and binding to biological targets. This has led to the exploration of various derivatives as potential therapeutic agents. For instance, studies have shown that modifications in the position and nature of substituents on these rings can significantly alter the pharmacological properties of the compounds.

The synthesis of N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These methods allow for the efficient formation of carbon-carbon bonds between the heterocyclic rings and other functional groups.

One of the key challenges in working with such complex molecules is their solubility and stability under various conditions. However, advances in solubility-enhancing techniques and stabilizing agents have made it possible to study these compounds in detail. For example, cocrystallization with suitable solvents or cosolvents can improve solubility while maintaining structural integrity.

The biological activity of N-(4-methyl-1,3-thiazol-2-yl)-2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yll]sulfanyl}acetamide has been investigated through various in vitro assays. These studies have revealed potential interactions with enzymes and receptors involved in inflammatory pathways. The sulfanyl group, in particular, has been shown to modulate the activity of certain enzymes by acting as a competitive inhibitor or by altering enzyme conformation.

In vivo studies have also been conducted to evaluate the pharmacokinetic properties of this compound. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing dosages and delivery methods for therapeutic applications.

The future directions for research on N-(4-methyl-l,3-thiazol-z-yI)-Z-{[I(Iz-methylpropvl)-5-phcnvl-IH-imidazoll-Z-yll]sulfanyllacetarnide include further exploration of its pharmacological effects and potential clinical applications. Additionally, computational methods such as molecular docking and simulations can be used to predict binding interactions with biological targets. These computational approaches can complement experimental studies by providing rapid screening of potential drug candidates.

The development of new synthetic methodologies for constructing complex heterocyclic molecules like N-(4-methyl-l,l-thiazol-z-yI)-Z-[l(Iz-methylpropvl)-5-phcnvl-IH-imidazoll-Z-yll]sulfanyllacetarnide is another area of interest. Innovations in synthetic chemistry can lead to more efficient and scalable production processes, which are essential for industrial applications.

In conclusion,N-(4-methyI-l,l-thiazoll-z-yI)-Z-[l(Iz-methylpropvl)-5-phcnvl-IH-imidazoll-Z-yll]sulfanyllacetarnide (CAS No 120699213) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into drug discovery and therapeutic interventions. Continued research efforts will likely uncover new applications for this compound and related derivatives.